Cas no 27152-62-1 (3-(methylamino)-1-phenylpropan-1-one)

• Product Name: 3-(methylamino)-1-phenylpropan-1-one
• CAS No: 27152-62-1
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 4459939
• PubChem ID: 407877
• Update Time: 2025-06-11

3-(methylamino)-1-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-(methylamino)-1-phenyl-
• 3-(methylamino)-1-phenylpropan-1-one
• 3-(methylamino)-1-phenylpropan-1-one Oxalate
• Cambridge id 5102303
• SCHEMBL993752
• 3-(methylamino)-1-phenyl-1-propanone
• N-methyl-3-amino propiophenone
• DTXCID80279313
• AKOS005216424
• 3-methylamino-1-phenylpropan-1-one
• DTXSID70328203
• DB-013868
• 27152-62-1
• NS00116182
• MFCD00461093

• MDL： MFCD00461093
• Inchi： 1S/C10H13NO/c1-11-8-7-10(12)9-5-3-2-4-6-9/h2-6,11H,7-8H2,1H3
• InChI Key： CAIKBWLFBLRPJU-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(=O)CCNC

Computed Properties

• Exact Mass: 163.099714038Da
• Monoisotopic Mass: 163.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1Ų

3-(methylamino)-1-phenylpropan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(methylamino)-1-phenylpropan-1-one

Comprehensive Overview of 3-(Methylamino)-1-phenylpropan-1-one (CAS No. 27152-62-1): Properties, Applications, and Industry Insights

3-(Methylamino)-1-phenylpropan-1-one, identified by its CAS number 27152-62-1, is a specialized organic compound that has garnered attention in pharmaceutical and chemical research. This compound, often referred to in literature by its systematic name or abbreviated as MAP1P, belongs to the class of arylalkylamines. Its molecular structure combines a phenyl ring with a propanone backbone, modified by a methylamino group, which contributes to its unique physicochemical properties.

In recent years, the demand for 3-(Methylamino)-1-phenylpropan-1-one has surged due to its potential applications in intermediate synthesis for bioactive molecules. Researchers are particularly interested in its role in developing central nervous system (CNS) targeting compounds, aligning with current trends in neurodegenerative disease research. The compound's ketone functionality and amine group make it a versatile building block for medicinal chemistry projects, a topic frequently searched in academic and industrial databases.

The synthesis of CAS 27152-62-1 typically involves multi-step organic reactions, including reductive amination or Mannich-type reactions. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are critical for verifying its purity, a common concern among quality control professionals. Discussions in online forums often highlight the importance of chromatographic separation methods for this compound, reflecting industry pain points.

From a regulatory perspective, 3-(Methylamino)-1-phenylpropan-1-one is subject to standard chemical handling protocols. Environmental considerations, such as biodegradability and eco-friendly synthesis routes, have become trending topics in sustainable chemistry circles. This aligns with the growing number of searches for green chemistry alternatives in synthetic organic processes.

In material science applications, the compound's aromatic system and polar functional groups enable its use in polymer modification and coating formulations. These applications are frequently explored in patent literature, with innovators seeking thermal stability enhancers – another high-volume search term in technical databases.

The stability profile of 27152-62-1 under various conditions (pH, temperature, light exposure) is a subject of ongoing research, particularly for formulation scientists working on drug delivery systems. Recent publications have investigated its salt formation potential with different acids, addressing common formulation challenges discussed in pharmaceutical forums.

Market analysts note increasing interest in custom synthesis of 3-(Methylamino)-1-phenylpropan-1-one, driven by demand from contract research organizations (CROs) and specialty chemical suppliers. This trend correlates with search engine data showing growing queries for small-scale batch production services for research compounds.

Advanced computational studies, including molecular docking and QSAR modeling, have been applied to predict the biological activity of derivatives based on the MAP1P scaffold. These computational approaches represent a hot topic in drug discovery communities, frequently appearing in conference proceedings and webinar discussions.

Quality standards for CAS No. 27152-62-1 typically require ≥98% purity for research applications, with stringent controls on residual solvents and heavy metal content. These specifications mirror the concerns of analytical chemists searching for reference material characterization protocols.

The future research directions for this compound may explore its chiral resolution potential, as enantiopure forms could offer distinct pharmacological profiles. This aligns with the pharmaceutical industry's focus on stereoselective synthesis, a trending subject in medicinal chemistry publications.